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Compound of Interest

Compound Name: BzI-GIn-Ome HCI

Cat. No.: B1425542

Essential Safety and Handling Guide for Bzl-GIn-
Ome HCI

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of Bzl-GIn-Ome HCI (Benzyl-L-glutamine methyl
ester hydrochloride). This document provides immediate access to critical safety information
and operational protocols to ensure a safe laboratory environment.

Quantitative Data Summary

The following table summarizes the key quantitative data for Bzl-GIn-Ome HCI. This
information is essential for accurate experimental planning and risk assessment.
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Property Value Reference

) N-Benzyl-L-glutamine methyl
Chemical Name ] [1]
ester hydrochloride

Synonyms Bzl-L-GIn-OMe-HCI [1]
CAS Number 402929-52-6 [1]
Molecular Formula C13H1sN203-HCI [1]
Molecular Weight 286.79 g/mol [1]
Appearance White crystalline powder [1]
Melting Point 125-132 °C [1]
Purity > 99% (HPLC) [1]
Optical Rotation [2]D20 = +5 £ 2° (=L in [1]
MeOH)
Storage Temperature 0-8 °C [1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Bzl-GIn-Ome HCI to prevent
exposure and ensure personal safety.

Recommended PPE:

o Eye and Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient. Eye protection must be tested and approved under appropriate
government standards such as NIOSH (US) or EN 166 (EU).

¢ Skin Protection:

o Gloves: Wear chemical-resistant, impervious gloves (e.g., nitrile rubber). Inspect gloves for
any signs of degradation or puncture before use.

o Lab Coat: A full-sleeved lab coat is required.
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o Clothing: Wear long pants and closed-toe shoes to ensure no skin is exposed.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator with a particulate filter is recommended. In cases of insufficient
ventilation, a full-face respirator should be used.

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial for minimizing risks associated with
BzI-GIn-Ome HCI.

Pre-Operational Checks:

o Ventilation: Ensure the work area, preferably a chemical fume hood, is well-ventilated.

o Emergency Equipment: Confirm that a safety shower and an eyewash station are readily
accessible and in good working order.

o Spill Kit: Have a chemical spill kit appropriate for powdered reagents readily available.

o Review Safety Data Sheet (SDS): Although a specific SDS for Bzl-GIn-Ome HCI is not
widely available, familiarize yourself with the SDS of similar compounds, such as L-
Glutamine benzyl ester hydrochloride.

Step-by-Step Handling Procedure:

Personal Protective Equipment: Don the appropriate PPE as outlined in Section 2.

e Weighing: Conduct all weighing operations within a chemical fume hood to minimize the risk
of inhalation.

e Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid
splashing.

e Avoid Dust Formation: Handle the solid material carefully to prevent the generation of dust.

e Post-Handling: After handling, wash hands thoroughly with soap and water.
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Disposal Plan:

o Waste Collection: All waste materials contaminated with Bzl-GIn-Ome HCI, including
disposable gloves, weighing paper, and contaminated labware, should be collected in a
designated, clearly labeled hazardous waste container.

» Disposal Method: Dispose of hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of down the drain or in regular trash.

Emergency Procedures

In the event of an emergency, follow these procedures immediately.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.
Remove contaminated clothing and shoes. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

e Spill:
o Evacuate the area.
o Wear appropriate PPE.
o Carefully sweep up the spilled solid, avoiding dust generation.
o Place the swept-up material into a designated hazardous waste container.

o Clean the spill area with a suitable decontamination solution and dispose of the cleaning
materials as hazardous waste.
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Experimental Protocol Example: Synthesis of Amino
Acid Methyl Esters

While a specific experimental protocol for Bzl-GIn-Ome HCI is not readily available in the
searched literature, a general and convenient method for the synthesis of amino acid methyl
ester hydrochlorides is provided below for illustrative purposes. This type of reaction is
fundamental in peptide synthesis where Bzl-GIn-Ome HCI would be a valuable starting
material or intermediate.[2]

Objective: To synthesize an amino acid methyl ester hydrochloride from the corresponding
amino acid.

Materials:

Amino acid (e.g., L-Alanine)

o Freshly distilled chlorotrimethylsilane (TMSCI)

e Methanol (MeOH)

e Round bottom flask

e Magnetic stirrer

» Rotary evaporator

Procedure:

e Take the amino acid (0.1 mol) in a round bottom flask.[2]

» Slowly add freshly distilled chlorotrimethylsilane (0.2 mol) to the flask while stirring with a
magnetic stirrer.[2]

e Add methanol (100 mL) to the mixture.[2]
 Stir the resulting solution or suspension at room temperature.[2]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).[2]
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e Once the reaction is complete, concentrate the reaction mixture on a rotary evaporator to
obtain the product amino acid ester hydrochloride.[2]

Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Bzl-GIn-Ome
HCI.
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BzI-GIn-Ome HCI Safety and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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